molecular formula C22H28N2O5S2 B2743580 1-{4-[4-(Piperidine-1-sulfonyl)phenoxy]benzenesulfonyl}piperidine CAS No. 313493-63-9

1-{4-[4-(Piperidine-1-sulfonyl)phenoxy]benzenesulfonyl}piperidine

Cat. No. B2743580
CAS RN: 313493-63-9
M. Wt: 464.6
InChI Key: IAKPEFOZBXEAAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-{4-[4-(Piperidine-1-sulfonyl)phenoxy]benzenesulfonyl}piperidine” is a chemical compound with immense potential in scientific research. It has a molecular formula of C22H28N2O5S2 and a molecular weight of 464.60 g/mol .


Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The exact molecular structure of “this compound” is not provided in the retrieved papers.


Chemical Reactions Analysis

Piperidine derivatives are involved in various chemical reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The specific chemical reactions involving “this compound” are not detailed in the retrieved papers.

Scientific Research Applications

  • Biologically Active Derivatives Synthesis : A study by Khalid et al. (2013) described the synthesis of 2-O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxy phenyl) sulfonyl]piperidine. These derivatives showed notable activity against butyrylcholinesterase enzyme, highlighting their potential in biological applications (Khalid et al., 2013).

  • Antioxidant and Anticholinesterase Activities : Karaman et al. (2016) synthesized sulfonyl hydrazone with piperidine derivatives and evaluated their antioxidant capacity and anticholinesterase activity. They found that certain compounds showed higher activity than standard antioxidants in various assays (Karaman et al., 2016).

  • Glycoside Formation in Chemistry : Crich and Smith (2001) explored the use of 1-benzenesulfinyl piperidine in combination with other reagents for the conversion of thioglycosides to glycosyl triflates, a key process in the formation of diverse glycosidic linkages (Crich & Smith, 2001).

  • Membrane-bound Phospholipase A2 Inhibition : Oinuma et al. (1991) synthesized a series of benzenesulfonamides with N-(phenylalkyl)piperidine derivatives. These compounds inhibited membrane-bound phospholipase A2, showing potential in reducing myocardial infarction size in rats (Oinuma et al., 1991).

  • Crystal Structure and Synthesis : Prasad et al. (2008) focused on the synthesis and crystal structure of 1-(2-nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol. They provided insights into the molecular structure and conformation of such compounds (Prasad et al., 2008).

  • Metabolism in Novel Antidepressants : A study by Hvenegaard et al. (2012) investigated the metabolism of 1-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine, an antidepressant, highlighting the role of various cytochrome P450 enzymes in its oxidative metabolism (Hvenegaard et al., 2012).

  • Piperidine and Indolizidine Synthesis : Harris and Padwa (2003) developed a method for synthesizing trisubstituted piperidines and indolizidines, which are important in medicinal chemistry. They utilized an aza-Achmatowicz oxidation process for this synthesis (Harris & Padwa, 2003).

  • Sulfonated Nanofiltration Membranes : Liu et al. (2012) reported the synthesis of sulfonated aromatic diamine monomers for preparing thin-film composite nanofiltration membranes, which showed improved water flux and dye treatment capabilities (Liu et al., 2012).

properties

IUPAC Name

1-[4-(4-piperidin-1-ylsulfonylphenoxy)phenyl]sulfonylpiperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N2O5S2/c25-30(26,23-15-3-1-4-16-23)21-11-7-19(8-12-21)29-20-9-13-22(14-10-20)31(27,28)24-17-5-2-6-18-24/h7-14H,1-6,15-18H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IAKPEFOZBXEAAT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.